Cas no 1262409-50-6 (tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 1262409-50-6
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5833262
• PubChem ID: 82490308
• Update Time: 2025-06-13

tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate
• 1262409-50-6
• AT37929
• TERT-BUTYL 5-BROMO-3,3-DIMETHYLINDOLINE-1-CARBOXYLATE
• SCHEMBL15676877
• EN300-12442638

• Inchi： 1S/C15H20BrNO2/c1-14(2,3)19-13(18)17-9-15(4,5)11-8-10(16)6-7-12(11)17/h6-8H,9H2,1-5H3
• InChI Key： IRWXXSTYTJXIMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)(C)CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate

Introduction to Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 1262409-50-6)

Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1262409-50-6, belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl substituent and the presence of both bromo and dimethyl groups, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug development.

The indole core of Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate is a well-studied pharmacophore that has been extensively explored in the design of bioactive molecules. Indole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The introduction of halogen atoms, such as the bromo substituent in this compound, can enhance its binding affinity to biological targets and improve its pharmacological properties. Additionally, the presence of bulky groups like the tert-butyl moiety can influence the conformational flexibility and solubility of the molecule, making it more suitable for certain drug delivery systems.

In recent years, there has been a growing interest in the development of novel indole-based compounds for therapeutic purposes. The structural complexity of Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate makes it an attractive candidate for further investigation. Researchers have been exploring its potential in various disease models, including cancer and neurological disorders. For instance, studies have shown that indole derivatives can modulate signaling pathways involved in cell proliferation and apoptosis, making them promising candidates for anticancer therapy. The bromo and dimethyl substituents in this compound may play a crucial role in its ability to interact with specific enzymes and receptors involved in these pathways.

The synthesis of Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to introduce complex functional groups into the indole core with high precision. This has opened up new possibilities for designing molecules with tailored biological activities. The tert-butyl group, in particular, provides a stable handle for further derivatization, allowing chemists to explore different chemical spaces and identify new lead compounds.

The pharmacokinetic properties of Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate are also an important consideration in drug development. The presence of lipophilic groups like the tert-butyl moiety can influence its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is crucial for optimizing the formulation and delivery of this compound as a potential therapeutic agent. Preclinical studies have begun to address these aspects by evaluating its bioavailability and metabolic stability in animal models.

The potential applications of Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate extend beyond oncology. Research has suggested that indole derivatives may have therapeutic benefits in other areas as well. For example, some studies have explored their role in modulating immune responses and reducing inflammation. The bromo substituent may enhance its ability to interact with immune cells and cytokine receptors, making it a candidate for immunomodulatory therapies. Additionally, the dimethyl groups could contribute to its stability and bioavailability when administered orally or topically.

The future direction of research on Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate will likely focus on expanding its chemical diversity through structural modifications and exploring new synthetic routes. Advances in computational chemistry and molecular modeling will aid in predicting the biological activity of novel derivatives before they are synthesized in the lab. This approach can significantly reduce the time and cost associated with drug discovery while increasing the likelihood of identifying potent and selective lead compounds.

In conclusion,Tert-butyl 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 1262409-50-6) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further investigation across multiple disease areas. As research continues to uncover new biological activities and synthetic strategies for indole derivatives,Tert-butyl 5-bromo-3-methylindolone carboxylic acid tert butylester , will undoubtedly play a significant role in shaping the future of medicinal chemistry.